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Compound of Interest

3-Piperidinopropiophenone
Compound Name:
hydrochloride

Cat. No.: B113696

The following document provides essential safety and logistical information for the proper
disposal of 3-Piperidinopropiophenone hydrochloride (CAS No. 886-06-6). This procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and compliance with environmental regulations.

Hazard Assessment and Classification

3-Piperidinopropiophenone hydrochloride is classified as a hazardous substance.
According to the Globally Harmonized System (GHS), its hazard classifications include:

o Acute Toxicity 4 (Oral): Harmful if swallowed.[1][2]
 Skin Irritation 2: Causes skin irritation.[1]
e Serious Eye Damage 1: Causes serious eye damage.[1][2]

» Specific Target Organ Toxicity, Single Exposure 3 (STOT SE 3): May cause respiratory
irritation.[1][2]

Due to these hazards, this chemical cannot be disposed of in the regular trash or poured down
the drain.[3][4] It must be managed as hazardous waste in accordance with regulations set by

the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery
Act (RCRA).[3][5]
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Personal Protective Equipment (PPE)

Before handling 3-Piperidinopropiophenone hydrochloride for disposal, ensure the following
personal protective equipment is worn:

o Eye Protection: Safety glasses with side shields or goggles. If eye irritation persists, get
medical advice/attention.[6]

+ Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected before use and disposed of properly after.[7]

o Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[8]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[7]
Step-by-Step Disposal Protocol

This protocol outlines the process from waste generation to collection.

Step 1: Designate as Hazardous Waste

e As soon as the decision is made to discard the chemical, it is considered hazardous waste.

[°]
» Do not mix this waste with other incompatible chemicals.[9]
Step 2: Prepare the Hazardous Waste Container

o Select a Compatible Container: Use a container made of material that will not react with the
chemical. Plastic containers are often preferred over glass to minimize the risk of breakage.
[3][10] The container must be in good condition, free of leaks or cracks, and have a secure,
screw-on cap.[9][11]

o Label the Container: Affix a "Hazardous Waste" tag or label to the container.[3][5] The label
must include the following information:

o The words "Hazardous Waste".[3][11]
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o The full chemical name: "3-Piperidinopropiophenone hydrochloride". Do not use
abbreviations or chemical formulas.[3][9]

o The date when waste was first added to the container.[3]

o The location of origin (e.g., building and room number).[3]

o The name and contact information of the Principal Investigator.[3]

o An indication of the hazards (e.g., pictograms for irritant, health hazard).[3]
Step 3: Accumulate Waste in a Satellite Accumulation Area (SAA)

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of generation.[10][11]

o Keep the container securely closed except when adding waste.[9][11]

e Segregate the container from incompatible materials.[9] For example, store acids and bases
separately.[11]

Step 4: Arrange for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[3][10]

e You must submit a completed hazardous waste information form to the EHS office.[3]

e Do not exceed the accumulation limits for your laboratory's generator status (see Table 1).
Once a container is full, it must be removed from the SAA within three days.[11]

Step 5: Handling Empty Containers

o Empty containers that held 3-Piperidinopropiophenone hydrochloride must be triple-
rinsed with a suitable solvent (e.g., water) to remove all residues.[9]

e The rinsate (the liquid from rinsing) must be collected and treated as hazardous waste.[9]
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« After triple-rinsing and air-drying, the container may be disposed of in the regular trash or
reused for compatible waste.[9]

Quantitative Waste Accumulation Limits

Hazardous waste accumulation limits and timelines are determined by the generator status of
the facility, as defined by the EPA.

Generator Monthly On-Site SAA Accumulation

Category Generation Rate Accumulation Limit  Limit

Very Small Quantit < 55 gallons of non-
Y Q Y <100 kg < 1,000 kg g

Generator (VSQG) acute waste

Small Quantity > 100 kg and < 1,000 < 6,000 kg for up to < 55 gallons of non-

Generator (SQG) kg 180 days acute waste

Large Quantity No limit, for up to 90 < 55 gallons of non-

> 1,000 kg
Generator (LQG) days acute waste

Data sourced from EPA regulations.[5][12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Piperidinopropiophenone hydrochloride.
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Preparation & Collection

Unwanted 3-Piperidinopropiophenone HCI Generated
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Caption: Workflow for the safe disposal of 3-Piperidinopropiophenone hydrochloride.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b113696?utm_src=pdf-body-img
https://www.benchchem.com/product/b113696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b113696?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Piperidinopropiophenone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Piperidinopropiophenone-hydrochloride
https://www.sigmaaldrich.com/TW/zh/product/supelco/bp450
https://www.sigmaaldrich.com/TW/zh/product/supelco/bp450
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.fishersci.com/store/msds?partNumber=AAL1869714&productDescription=1-23-DICHLROPHENL+PIP+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1345727121_PIPERIDINEHYDROCHLORIDECASNO6091-44-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115890050&countryCode=US&language=en
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b113696#3-piperidinopropiophenone-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b113696#3-piperidinopropiophenone-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b113696#3-piperidinopropiophenone-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b113696#3-piperidinopropiophenone-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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